Furan

Specification

• Description: Furan is a clear, colorless, flammable liquid cyclic ether with an ethereal odor. Furan is used as an intermediate in the production of tetrahydrofuran, pyrrole and thiophene. Inhalation exposure to this substance causes eye and skin irritation and central nervous system depression. Furan is mutagenic in animals and is reasonably anticipated to be a human carcinogen based on evidence of carcinogenicity in experimental animals. (NCI05); Furan appears as a clear colorless liquid with a strong odor. Flash point below 32°F. Less dense than water and insoluble in water. Vapors heavier than air.; Furan, also known as furane or divinylene oxide, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. Furan exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Furan has been detected in multiple biofluids, such as feces, urine, and blood. Furan is also a parent compound for other transformation products, including but not limited to, 3-furaldehyde, furfural, and 2-octylfuran. Furan is formally rated as a possible carcinogen (by IARC 2B) and is also a potentially toxic compound.
• CAS No.: 110-00-9
• Molecular Formula: C4H4O
• Molecular Weight: 68.07 g/mol
• IUPAC Name: furan
• Standard InChI: InChI=1S/C4H4O/c1-2-4-5-3-1/h1-4H
• Standard InChI Key: YLQBMQCUIZJEEH-UHFFFAOYSA-N
• SMILES: C1=COC=C1
• Canonical SMILES: C1=COC=C1
• Boiling Point: 90 °F at 758 mm Hg (EPA, 1998); 31.5 °C; 31.3 °C
• Colorform: Colorless liquid, turns brown upon standing; color change is retarded if a small amount of water is added
• Flash Point: Less than 32F (EPA, 1998); -32 °F (-35 °C) (Closed cup); -35 °C
• Melting Point: -123 °F (EPA, 1998); -85.6 °C; -85.61 °C; -85.6°C